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Compound of Interest

Compound Name: Methyl 4-iodobenzoate

Cat. No.: B147186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-iodobenzoate is a versatile aromatic compound that serves as a crucial building

block in the synthesis of a wide array of pharmaceutical agents. Its utility stems from the

presence of two key functional groups: a methyl ester, which can be readily hydrolyzed to a

carboxylic acid or converted to an amide, and an iodo group, which is an excellent leaving

group for transition metal-catalyzed cross-coupling reactions. This reactivity profile makes

methyl 4-iodobenzoate an ideal starting material for the construction of complex molecular

architectures found in many active pharmaceutical ingredients (APIs).

This document provides detailed application notes and experimental protocols for the use of

methyl 4-iodobenzoate in key organic reactions pivotal to pharmaceutical synthesis.
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Property Value Reference

CAS Number 619-44-3 [1]

Molecular Formula C₈H₇IO₂ [2]

Molecular Weight 262.04 g/mol [2]

Appearance
White to light yellow crystalline

powder
[3]

Melting Point 114-117 °C [3]

Purity ≥97% [1]

Key Applications in Pharmaceutical Synthesis
Methyl 4-iodobenzoate is a key intermediate in the synthesis of various pharmaceuticals,

including drugs for cancer and infectious diseases.[4] Its primary applications involve

palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Sonogashira, and

Heck reactions. These reactions allow for the formation of carbon-carbon bonds, enabling the

assembly of complex molecular frameworks.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an

organohalide and an organoboron compound. Methyl 4-iodobenzoate serves as the aryl

halide partner, coupling with various boronic acids or esters to form biaryl structures, which are

common motifs in pharmaceuticals. A notable example is the synthesis of intermediates for

angiotensin II receptor antagonists like Telmisartan.[5][6]

This protocol describes the Suzuki-Miyaura coupling of methyl 4-iodobenzoate with 4-

methylphenylboronic acid.
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Methyl 4-iodobenzoate + 4-Methylphenylboronic acid Methyl 4'-methylbiphenyl-4-carboxylate

Pd(PPh₃)₄, K₂CO₃

Toluene/H₂O, 90 °C

Methyl 4-iodobenzoate + Phenylacetylene Methyl 4-(phenylethynyl)benzoate

Pd(PPh₃)₂Cl₂, CuI
Et₃N, THF, rt

Methyl 4-iodobenzoate + Methyl acrylate Methyl (E)-3-(4-(methoxycarbonyl)phenyl)acrylate

Pd(OAc)₂, P(o-tol)₃
Et₃N, DMF, 110 °C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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